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Compound of Interest

3-Ethoxy-2-
Compound Name: o
(methylsulfonyl)acrylonitrile

Cat. No.: B1167598

An In-Depth Technical Guide to 3-Ethoxy-2-(methylsulfonyl)acrylonitrile

Abstract

This technical guide provides a comprehensive overview of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile, a specialized organic compound. Due to the limited publicly
available information regarding its specific discovery and synthetic history, this document
presents a plausible synthetic route based on established chemical principles and data from
related compounds. This guide is intended for researchers, scientists, and professionals in drug
development, offering detailed experimental protocols, data summaries, and workflow
visualizations to facilitate understanding and further investigation of this molecule and its
analogs.

Introduction

3-Ethoxy-2-(methylsulfonyl)acrylonitrile, with the CAS number 104007-26-3, belongs to the
class of sulfonyl acrylonitriles. This class of compounds has garnered interest in medicinal
chemistry due to the biological activities of some of its members. For instance, various sulfonyl
acrylonitrile analogs have been investigated for their potential as inhibitors of cancer cell
adhesion and metastasis. While the specific historical discovery of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile is not well-documented in scientific literature, its structure
suggests a synthetic origin rooted in the condensation of an active methylene compound with
an appropriate electrophile.
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Physicochemical Properties

Quantitative data for the target compound and its proposed precursors are summarized below
for easy reference and comparison.

Table 1. Physicochemical Data of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile and Proposed

Reactants
3-Ethoxy-2- Ethyl
(Methylsulfonyl)ace
Property (methylsulfonyl)acr L Orthoformate[2][3]
. tonitrile[1]

ylonitrile [4]
CAS Number 104007-26-3 2274-42-2 122-51-0[3]
Molecular Formula CeHoaNO3S C3HsNO2S[1] C7H1603][4]
Molecular Weight 175.21 g/mol 119.14 g/mol [1] 148.20 g/mol [2][4]
Melting Point Not available 81-84 °C -76 °C[3]
Boiling Point Not available Not available 146 °C[3]
Density Not available Not available 0.891 g/mL at 25 °CJ3]
Appearance Not available White solid Colorless liquid[3][4]

Proposed Synthesis Pathway

The synthesis of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile can be logically approached
through a Knoevenagel-type condensation reaction. This proposed method involves the
reaction of (methylsulfonyl)acetonitrile, an active methylene compound, with ethyl orthoformate,
which serves as a one-carbon electrophile and the source of the ethoxy group. The reaction is
typically facilitated by a dehydrating agent, such as acetic anhydride, to drive the condensation
to completion.
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Proposed Synthesis of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile

Reactants Reaction Conditions
onyl)aceto e Orthoformate Acetic Anhydride (Dehydrating Agent) Heat (Reflux)
+ Catalyzes/Drives Provides Energy

Product
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Caption: Proposed Knoevenagel-type condensation for the synthesis of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile.

Detailed Experimental Protocol (Proposed)

This section outlines a hypothetical, yet plausible, experimental protocol for the synthesis of 3-

Ethoxy-2-(methylsulfonyl)acrylonitrile.

Objective: To synthesize 3-Ethoxy-2-(methylsulfonyl)acrylonitrile via the condensation of
(methylsulfonyl)acetonitrile and ethyl orthoformate.

Materials:
e (Methylsulfonyl)acetonitrile (1.0 eq)
o Ethyl orthoformate (1.2 eq)

o Acetic anhydride (3.0 eq)
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Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Ice bath

Bichner funnel and filter paper

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)
Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine (methylsulfonyl)acetonitrile and ethyl orthoformate.

Addition of Dehydrating Agent: Slowly add acetic anhydride to the reaction mixture while
stirring.

Reaction Execution: Heat the mixture to reflux and maintain for a period of 2-4 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and then place
it in an ice bath to induce precipitation of the product.

Isolation: Collect the solid product by vacuum filtration using a Buchner funnel and wash with
cold ethanol to remove any unreacted starting materials and impurities.

Purification: Further purify the crude product by recrystallization from a suitable solvent
system, such as an ethanol/water mixture, to yield the final, pure 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile.

Characterization: The structure and purity of the final compound should be confirmed using
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared
(IR) spectroscopy, and Mass Spectrometry (MS).
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Safety Considerations

« Acrylonitrile and its derivatives are potentially toxic and should be handled with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All
manipulations should be performed in a well-ventilated fume hood.

e Acetic anhydride is corrosive and a lachrymator. Handle with care and avoid inhalation of
vapors.

» Ethyl orthoformate is flammable. Keep away from open flames and other ignition sources.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow from the initial reactants to the final,
characterized product.
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Experimental Workflow for Synthesis and Characterization
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l
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Pure 3-Ethoxy-2-(methylsulfonyl)acrylonitrile
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Caption: A step-by-step workflow diagram for the proposed synthesis and analysis of 3-Ethoxy-
2-(methylsulfonyl)acrylonitrile.
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Conclusion

While the historical context of the discovery of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile
remains elusive, its synthesis is achievable through established organic chemistry reactions.
This guide provides a robust, albeit proposed, framework for its preparation and
characterization. The information presented here should serve as a valuable resource for
researchers interested in exploring the synthesis and potential applications of this and related
sulfonyl acrylonitrile compounds. Further research into the biological activity of this specific
molecule may reveal its potential in various therapeutic areas, aligning with the broader interest
in this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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